Cas no 571186-32-8 (Anastatin A; (S)-form)

• Product Name: Anastatin A; (S)-form
• CAS No: 571186-32-8
• MF: C₂₁H₁₄O₇
• MW: 378.331666469574
• CID: 6654217
• Update Time: 2024-03-02

Anastatin A; (S)-form Chemical and Physical Properties

Names and Identifiers

• (2S)-2,3-Dihydro-5,7,8-trihydroxy-2-(4-hydroxyphenyl)-4H-Benzofuro[3,2-g]-1-benzopyran-4-one
• Anastatin A; (S)-form

• Inchi： 1S/C21H14O7/c22-10-3-1-9(2-4-10)15-7-14(25)20-18(27-15)8-17-19(21(20)26)11-5-12(23)13(24)6-16(11)28-17/h1-6,8,15,22-24,26H,7H2
• InChI Key： DBSPNTHFWOUQFX-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2OC3C(=C(C4C5C(=CC(=C(C=5)O)O)OC=4C=3)O)C(=O)C2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• XLogP3: 1.549

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Furanoflavonoids and dihydrofuranoflavonoids